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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B7725177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties, applications, and

protocols for utilizing 1,3,5-Triisopropylbenzene (TIPB) as a high-boiling point solvent in

research, development, and manufacturing.

Introduction
1,3,5-Triisopropylbenzene is a non-polar, aromatic hydrocarbon solvent characterized by its

high boiling point, thermal stability, and unique molecular structure.[1][2] These properties

make it an excellent choice for a variety of applications, particularly in organic synthesis and

materials science, where elevated reaction temperatures are required.[1][3] Its three isopropyl

groups create significant steric bulk, which can influence reaction selectivity and stabilize

reactive intermediates.[3][4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1,3,5-Triisopropylbenzene is

essential for its effective and safe use.
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Property Value Reference

CAS Number 717-74-8 [5]

Molecular Formula C₁₅H₂₄ [1][6]

Molecular Weight 204.35 g/mol [1][5]

Appearance Clear, colorless liquid [1][7]

Boiling Point 232-236 °C [1][5]

Melting Point -7 °C [1][7]

Density 0.845 - 0.854 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.488 [1][5]

Flash Point 87 °C (closed cup) [5]

Solubility
Insoluble in water; soluble in

non-polar organic solvents.
[6][8]

Applications in Research and Development
The unique characteristics of 1,3,5-Triisopropylbenzene lend it to a range of specialized

applications:

High-Temperature Organic Synthesis: Its high boiling point and thermal stability make it an

ideal solvent for reactions requiring sustained high temperatures, such as certain Friedel-

Crafts alkylations, Diels-Alder reactions, and polymerizations.[1][2] The steric hindrance

provided by the isopropyl groups can also be leveraged to control regioselectivity and

stereoselectivity.[3][4]

Synthesis of Mesoporous Materials: TIPB is employed as a swelling agent or micelle

expander in the synthesis of mesoporous silicas like SBA-15.[5][8] This allows for the

creation of materials with highly ordered, large pores, which are valuable in catalysis and for

the development of magnetic mesoporous silica nanoparticles.[5][8]

Polymer Production: It serves as a monomer or an intermediate in the production of specialty

polymers and high-temperature-resistant resins, such as polyimides and polyether ether
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ketone (PEEK).[1][2] These materials find applications in the aerospace and automotive

industries.[2]

Drug Development and Pharmaceutical Synthesis: In the pharmaceutical industry, high-

boiling point solvents are often necessary for the synthesis and purification of active

pharmaceutical ingredients (APIs).[9] While specific protocols using TIPB in drug synthesis

are not extensively documented in publicly available literature, its properties make it a

candidate for reactions where high temperatures and a non-polar environment are required.

The removal of high-boiling point solvents from final drug formulations is a critical

consideration, often involving techniques like vacuum drying with a low-boiling co-solvent.[9]

Catalysis and Ligand Development: Derivatives of 1,3,5-Triisopropylbenzene are used to

create ligands for catalysts, which can provide precise control over catalytic activity and

selectivity.[2][4] It is also used in catalytic studies to stabilize reaction intermediates.[1][2]

Experimental Protocols
General Protocol for a High-Temperature Reaction
This protocol provides a general framework for conducting a chemical reaction at elevated

temperatures using 1,3,5-Triisopropylbenzene as the solvent.[3]

Materials:

1,3,5-Triisopropylbenzene (≥95% purity)

Reactants

Anhydrous sodium sulfate or other suitable drying agent

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert gas source (e.g., Nitrogen or Argon)

Heating mantle or oil bath

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemimpex.com/products/31236
https://sararesearch.com/blogs/utilization-of-135-triisopropylbenzene-in-the-specialty-chemical-industry
https://sararesearch.com/blogs/utilization-of-135-triisopropylbenzene-in-the-specialty-chemical-industry
https://patents.google.com/patent/US6045808A/en
https://patents.google.com/patent/US6045808A/en
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://sararesearch.com/blogs/utilization-of-135-triisopropylbenzene-in-the-specialty-chemical-industry
https://www.nbinno.com/article/other-organic-chemicals/why-1-3-5-triisopropylbenzene-key-intermediate-chemical-synthesis-po
https://www.chemimpex.com/products/31236
https://sararesearch.com/blogs/utilization-of-135-triisopropylbenzene-in-the-specialty-chemical-industry
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_High_Boiling_Aromatic_Solvents_1_3_Di_iso_propyl_5_methylbenzene_vs_1_3_5_Triisopropylbenzene.pdf
https://www.benchchem.com/product/b7725177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Solvent Purification: If necessary, dry the 1,3,5-Triisopropylbenzene over a suitable drying

agent like anhydrous sodium sulfate and distill under reduced pressure to remove any

residual water.

Reaction Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar,

a reflux condenser, and an inlet for an inert gas.

Inert Atmosphere: Purge the reaction apparatus with an inert gas (e.g., nitrogen or argon) to

remove air and moisture. Maintain a positive pressure of the inert gas throughout the

reaction.

Charging Reactants: Under the inert atmosphere, charge the reaction flask with the

reactants and the dried 1,3,5-Triisopropylbenzene.

Heating and Reaction: Begin stirring the mixture and gradually heat the flask to the desired

reaction temperature using a heating mantle or an oil bath.

Monitoring the Reaction: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-

Performance Liquid Chromatography (HPLC).

Work-up and Product Isolation: Once the reaction is complete, cool the mixture to room

temperature. The product can be isolated through standard laboratory procedures such as

extraction, crystallization, or chromatography.

Protocol for Synthesis of Mesoporous Silica (SBA-15)
using 1,3,5-Triisopropylbenzene as a Swelling Agent
This protocol is adapted from literature describing the use of 1,3,5-Triisopropylbenzene to

expand the pore size of SBA-15 silica.[5][8]

Materials:

Pluronic P123 (non-ionic block copolymer)
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Hydrochloric acid (HCl)

Tetraethyl orthosilicate (TEOS)

1,3,5-Triisopropylbenzene (TIPB)

Deionized water

Autoclave or oven

Procedure:

Template Solution Preparation: Dissolve Pluronic P123 in deionized water and HCl with

stirring until a homogeneous solution is formed.

Addition of Swelling Agent: Add 1,3,5-Triisopropylbenzene to the template solution and stir

for several hours to allow for the expansion of the micelles.

Silica Source Addition: Add TEOS to the solution and continue stirring at a controlled

temperature (e.g., 35-40 °C) for approximately 24 hours to allow for the hydrolysis and

condensation of the silica precursor.

Hydrothermal Treatment: Transfer the resulting mixture to a sealed autoclave and heat at a

temperature of 80-100 °C for 24-48 hours.

Filtration and Washing: After cooling, filter the solid product and wash it thoroughly with

deionized water and ethanol to remove any unreacted precursors and the template.

Calcination: Dry the solid material and then calcine it in air at a high temperature (e.g., 550

°C) for several hours to remove the organic template and the swelling agent, resulting in the

final mesoporous silica.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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